Cas no 898349-77-4 (N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide)
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
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- N'-(2-cyanophenyl)-N-(2-hydroxyethyl)oxamide
- N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide
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- Inchi: 1S/C11H11N3O3/c12-7-8-3-1-2-4-9(8)14-11(17)10(16)13-5-6-15/h1-4,15H,5-6H2,(H,13,16)(H,14,17)
- InChI Key: FYCYFDPKSQRCLV-UHFFFAOYSA-N
- SMILES: C(NCCO)(=O)C(NC1=CC=CC=C1C#N)=O
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2616-0334-2μmol |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-5μmol |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-10μmol |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-20μmol |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-1mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-2mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-3mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-4mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-5mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2616-0334-10mg |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide |
898349-77-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide
Comprehensive Overview of N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide (CAS No. 898349-77-4)
N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide (CAS No. 898349-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and potential applications. This compound, often referred to by its CAS number 898349-77-4, features a combination of cyanophenyl and hydroxyethyl groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug development, particularly in the design of novel therapeutic agents.
The molecular structure of N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide includes a cyanophenyl moiety, which is known for its electron-withdrawing properties, and a hydroxyethyl group, which enhances solubility and biocompatibility. These characteristics make it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential in targeting specific enzymatic pathways, aligning with the growing demand for precision medicine and personalized therapeutics. This aligns with current trends in biomedical research, where compounds like 898349-77-4 are being investigated for their ability to modulate biological processes with high specificity.
In the context of green chemistry and sustainable synthesis, N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide has also been explored for its potential to reduce waste and improve reaction efficiency. Its hydroxyethyl group, for instance, can facilitate aqueous-phase reactions, minimizing the need for hazardous organic solvents. This is particularly relevant given the increasing focus on environmentally friendly chemical processes. As industries strive to meet ESG (Environmental, Social, and Governance) goals, compounds like CAS No. 898349-77-4 are gaining traction as alternatives to traditional, less sustainable reagents.
Another area of interest is the compound's potential role in material science. The cyanophenyl group, with its strong dipole moment, can contribute to the development of advanced polymers and coatings with enhanced thermal and mechanical properties. This has implications for industries ranging from electronics to automotive, where high-performance materials are in constant demand. Researchers are also investigating its use in photovoltaic cells and organic semiconductors, tapping into the booming renewable energy sector.
From a pharmacological perspective, N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide has shown promise in preliminary studies as a scaffold for drug discovery. Its ability to interact with biological targets, such as kinases and receptors, makes it a candidate for developing treatments for chronic diseases like cancer and diabetes. This is particularly timely, as the global healthcare landscape shifts toward targeted therapies and small-molecule inhibitors. The compound's CAS number 898349-77-4 frequently appears in patent filings and academic publications, underscoring its relevance in cutting-edge research.
In summary, N'-(2-cyanophenyl)-N-(2-hydroxyethyl)ethanediamide (CAS No. 898349-77-4) is a multifaceted compound with applications spanning pharmaceuticals, material science, and green chemistry. Its unique structural features, including the cyanophenyl and hydroxyethyl groups, make it a valuable tool for researchers and industries alike. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.
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